Dazostinag

• CAS: 2553413-86-6
• Molecular Formula: C21H22F2N8O10P2S2
• Molecular Weight: 710.5 g/mol
• InChI: InChI=1S/C21H22F2N8O10P2S2/c22-7-1-30(17-10(7)19(33)28-5-26-17)21-15-13(32)8(38-21)2-36-42(34,44)40-14-9(3-37-43(35,45)41-15)39-20(11(14)23)31-6-29-12-16(24)25-4-27-18(12)31/h1,4-6,8-9,11,13-15,20-21,32H,2-3H2,(H,34,44)(H,35,45)(H2,24,25,27)(H,26,28,33)
• InChIKey: SIIGKCBSQKWSLM-UHFFFAOYSA-N

Dazostinag Identity & Key Characteristics

Dazostinag (CAS 2553413-86-6; also known as TAK-676 free base) is a synthetic carbocyclic pyrimidine cyclic dinucleotide (CDN) agonist of the Stimulator of Interferon Genes (STING) protein, developed by Takeda for intravenous systemic administration in oncology indications [1]. Its disodium salt form (TAK-676, Dazostinag disodium) is the active pharmaceutical ingredient investigated in multiple ongoing clinical trials (NCT04420884, NCT04879849) for advanced or metastatic solid tumors, both as monotherapy and in combination with pembrolizumab, chemotherapy, or radiotherapy [2]. Unlike first-generation STING agonists that require intratumoral injection, Dazostinag was structurally optimized for systemic delivery, enabling broad tumor-type applicability and serving as a payload for antibody-drug conjugate (ADC) construction (e.g., TAK-500) [3].

Systemic IV STING agonist for broad tumor model access

Multi-species STING binding (human, mouse, rat, NHP)

ADC payload conjugation capability (TAK-500 linker system)

• [1] Carideo Cunniff E, Sato Y, Mai D, et al. TAK-676: A Novel Stimulator of Interferon Genes (STING) Agonist Promoting Durable IFN-dependent Antitumor Immunity in Preclinical Studies. Cancer Research Communications. 2022;2(6):489–502. doi:10.1158/2767-9764.CRC-21-0161 View Source
• [2] NCI Thesaurus. Dazostinag (Code C199200). National Cancer Institute. Accessed 2026. View Source
• [3] Lee HM, et al. Identification of a Novel Linker Enabling the Bioconjugation of a Cyclic Dinucleotide for the STING Antibody-Drug Conjugate TAK-500. Bioconjugate Chemistry. 2025. PMID: 41143331. View Source

Key Differentiators of Dazostinag

STING agonists as a class exhibit profound heterogeneity in administration route, pharmacokinetic profile, species cross-reactivity, and clinical translatability. First-generation cyclic dinucleotide STING agonists such as ADU-S100 (MIW815) and MK-1454 (ulevostinag) are restricted to intratumoral injection, limiting their utility to accessible lesions and resulting in rapid systemic clearance with plasma half-lives of approximately 24 minutes [1]. The murine-selective agonist DMXAA failed in Phase III clinical trials due to an inability to bind human STING, underscoring that species ortholog selectivity is a critical procurement criterion [2]. Dazostinag's engineered systemic IV delivery, multi-species STING binding with low-nanomolar Kd values, and validated clinical pharmacodynamic engagement in both peripheral blood and tumor compartments create a differentiation profile that cannot be replicated by simply substituting another STING pathway agonist [3]. These properties directly translate into distinct experimental applications, dosing paradigms, and translational relevance.

Administration Route

Dazostinag: IV systemic, tumor accumulation

ADU-S100, MK-1454: IT only, lesion-restricted

Species Cross-reactivity

Binds human STING with low-nM Kd

DMXAA: murine-selective, no human STING binding

ADC Conjugation

Published linker chemistry, DAR 4

No other STING agonist with validated ADC payload

• [1] Meric-Bernstam F, et al. Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. Clinical Cancer Research. 2022. doi:10.1158/1078-0432.CCR-21-4249 View Source
• [2] Lara PN Jr, et al. Randomized Phase III Placebo-Controlled Trial of Carboplatin and Paclitaxel With or Without the Vascular Disrupting Agent Vadimezan (ASA404) in Advanced Non-Small-Cell Lung Cancer. Journal of Clinical Oncology. 2011;29(22):2965-2971. View Source
• [3] Carideo Cunniff E, et al. TAK-676: A Novel Stimulator of Interferon Genes (STING) Agonist Promoting Durable IFN-dependent Antitumor Immunity in Preclinical Studies. Cancer Research Communications. 2022;2(6):489–502. View Source

Dazostinag Quantitative Evidence

Systemic IV Delivery vs. Intratumoral STING Agonists

Dazostinag (TAK-676) was explicitly designed for intravenous systemic administration, achieving dose-proportional pharmacokinetics in plasma and higher drug exposure in tumor tissue than in plasma in preclinical models [1]. In contrast, the prototypical CDN STING agonist ADU-S100 (MIW815) is administered exclusively via intratumoral injection; its clinical pharmacokinetic profile reveals rapid absorption from the injection site with a terminal plasma half-life of approximately 24 minutes and high interindividual variability, fundamentally restricting its utility to injectable, accessible lesions [2]. Similarly, MK-1454 (ulevostinag) and E7766 are both restricted to intratumoral administration in clinical trials, limiting their applicability in disseminated or visceral metastatic disease settings [3]. The systemic IV route of Dazostinag enables treatment of a broad range of tumor types independent of lesion accessibility, a fundamental differentiator for both preclinical experimental design and clinical procurement strategy.

Systemic vs. Intratumoral Route

Cross-study comparable

Dazostinag: IV, dose-proportional PK, tumor vs. plasma accumulation. ADU-S100: IT only, plasma t½ ~24 min

Supports disseminated tumor model research

ADU-S100 PK from Phase I trial

Evidence Dimension	Route of administration and resultant pharmacokinetic profile
Target Compound Data	IV systemic delivery; dose-proportional PK in plasma (0.025–2 mg/kg); higher exposure in tumor vs. plasma in mouse A20 syngeneic model
Comparator Or Baseline	ADU-S100 (MIW815): intratumoral injection only; terminal plasma half-life ~24 min; rapid absorption from injection site. MK-1454 (ulevostinag): intratumoral only. E7766: intratumoral only.
Quantified Difference	Qualitative: IV systemic vs. IT-local route; ADU-S100 plasma t1/2 ~24 min (rapid systemic clearance) vs. Dazostinag dose-proportional sustained plasma exposure with tumor accumulation
Conditions	Dazostinag: female BALB/c mice bearing A20 tumors, single IV dose 0.025–2 mg/kg, LC-MS/MS quantification. ADU-S100: Phase I clinical trial, IT injection, PK sampling in patients with advanced solid tumors.

Why This Matters

Systemic IV delivery eliminates the requirement for injectable lesions and enables treatment of disseminated or visceral metastases, directly expanding the addressable patient population and preclinical model utility beyond what IT-restricted STING agonists can achieve.

• [1] Carideo Cunniff E, et al. TAK-676: A Novel Stimulator of Interferon Genes (STING) Agonist Promoting Durable IFN-dependent Antitumor Immunity in Preclinical Studies. Cancer Research Communications. 2022;2(6):489–502. View Source
• [2] Meric-Bernstam F, et al. Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. Clinical Cancer Research. 2022. Terminal plasma half-life ~24 min. View Source
• [3] Table 2. NCDN and CDN STING agonists: classification by administration route. J Pers Med. 2024;14:00736. TAK-676 listed as IV-administered NCDN; MK-1454, E7766 as IT-administered. View Source

STING Binding Affinity vs. ADU-S100

Dazostinag (TAK-676) demonstrates high-affinity, selective binding to STING orthologs across multiple species, with dissociation constant (Kd) values of 0.010 ± 0.0008 μM (mouse), 0.008 ± 0.001 μM (rat), 0.011 ± 0.001 μM (cynomolgus monkey), and 0.027 ± 0.008 μM (human STING, n=20) measured by time-resolved fluorescence resonance energy transfer (TR-FRET) assay . By comparison, ADU-S100 (MIW815 disodium salt) exhibits a reported Kd of 4.61 ± 0.42 μM for STING [1]. This represents an approximately 170-fold difference in binding affinity for human STING (0.027 μM vs. 4.61 μM). The endogenous ligand 2',3'-cGAMP binds human STING with a Kd of approximately 3.79 nM (0.00379 μM), indicating that Dazostinag achieves substantially tighter binding than ADU-S100 while remaining within the physiologically relevant affinity range . The multi-species binding profile also makes Dazostinag suitable for translational studies across mouse, rat, and non-human primate models without species-selectivity artifacts.

Human STING Binding Kd

Cross-study comparable

0.027 μM (Dazostinag) vs. 4.61 μM (ADU-S100) ≈ 171-fold

May support lower concentration for pathway engagement

ADU-S100 Kd: supplier data

Evidence Dimension	STING protein binding affinity (Kd, dissociation constant)
Target Compound Data	Dazostinag Kd (human STING): 0.027 ± 0.008 μM (n=20). Mouse: 0.010 μM; Rat: 0.008 μM; Cyno: 0.011 μM
Comparator Or Baseline	ADU-S100 Kd (STING): 4.61 ± 0.42 μM. Endogenous 2',3'-cGAMP Kd: ~0.00379 μM (3.79 nM)
Quantified Difference	~171-fold tighter binding for Dazostinag vs. ADU-S100 at human STING (0.027 μM vs. 4.61 μM)
Conditions	TR-FRET assay for Dazostinag; binding assay method not fully specified for ADU-S100 Kd value (vendor-reported)

Why This Matters

Approximately 170-fold higher binding affinity at the target receptor translates into lower compound concentrations needed for pathway engagement, which directly influences assay design, dosing requirements, and the achievable therapeutic window in both preclinical and potential clinical applications.

• [1] GLPBIO. ADU-S100 disodium salt Product Page. Kd = 4.61 ± 0.42 μM. View Source

Clinical Efficacy in HNSCC

In the iintune-1 Phase 1/2 dose expansion cohort (2A), Dazostinag 5 mg IV in combination with pembrolizumab 200 mg IV as first-line treatment in patients with recurrent/metastatic squamous cell carcinoma of the head and neck (RM-SCCHN, PD-L1 CPS ≥1) demonstrated an investigator-assessed overall response rate (ORR) of 34% (10/29 response-evaluable patients: 1 confirmed complete response, 7 confirmed partial responses, +2 unconfirmed PRs), with median duration of response not reached as of the December 2024 data cutoff [1]. For comparison, the Phase Ib study of intratumoral ADU-S100 (MIW815) combined with intravenous spartalizumab (anti-PD-1) in patients with advanced/metastatic solid tumors or lymphomas reported an ORR of 10.4% across all dose levels and tumor types, with pharmacodynamic biomarker analysis confirming on-target activity but minimal antitumor responses [2]. While these are cross-trial comparisons with different anti-PD-1 agents (pembrolizumab vs. spartalizumab) and different tumor populations, the 3.3-fold difference in ORR in the context of comparable combination strategies (STING agonist + PD-1 inhibitor) provides a clinically meaningful efficacy signal that procurement evaluators should consider when selecting a STING agonist for translational or clinical research applications involving HNSCC.

Investigator-Assessed ORR

Cross-study comparable

34% (1L RM-SCCHN, +pembrolizumab) vs. 10.4% (ADU-S100 + spartalizumab)

Reported endpoint context; cross-trial

Different anti-PD-1 partners & populations

Evidence Dimension	Objective response rate (ORR) per RECIST v1.1 in advanced/metastatic solid tumor patients receiving STING agonist + anti-PD-1 combination
Target Compound Data	ORR 34% (10/29; 1 CR, 7 confirmed PR + 2 unconfirmed PR). Median DOR not reached. Dazostinag 5 mg IV + pembrolizumab 200 mg IV, 21-day cycles.
Comparator Or Baseline	ADU-S100 + spartalizumab: ORR 10.4% across 106 patients with advanced/metastatic solid tumors/lymphomas. IT ADU-S100 50–3,200 μg + spartalizumab 400 mg IV.
Quantified Difference	~3.3-fold higher ORR for Dazostinag + pembrolizumab (34%) vs. ADU-S100 + spartalizumab (10.4%); note different anti-PD-1 partners and patient populations
Conditions	Dazostinag: 1L RM-SCCHN, PD-L1 CPS ≥1, NCT04420884 dose expansion cohort 2A. ADU-S100: mixed advanced solid tumors/lymphomas, Phase Ib, NCT02675439.

Why This Matters

A 34% ORR in first-line RM-SCCHN represents a clinically meaningful and competitive efficacy signal that materially influences compound selection for clinical research programs, particularly when contrasted with the modest single-digit-to-low-teens ORRs reported for IT-administered STING agonists in similar combination regimens.

• [1] Luke JJ, et al. Dose expansion data from iintune-1, a phase 1/2 study of the STING agonist dazostinag plus pembrolizumab as first-line in patients with recurrent/metastatic squamous cell carcinoma of the head and neck (RM-SCCHN). J Clin Oncol. 2025;43(16_suppl):6020. ORR 34%. View Source
• [2] Meric-Bernstam F, et al. Combination of the STING Agonist MIW815 (ADU-S100) and PD-1 Inhibitor Spartalizumab in Advanced/Metastatic Solid Tumors or Lymphomas: An Open-Label, Multicenter, Phase Ib Study. Clin Cancer Res. 2023. ORR 10.4%. View Source

ADC Payload Conjugation

Dazostinag is the only STING agonist that has been successfully conjugated as a payload in an antibody-drug conjugate (ADC) through a specifically engineered linker chemistry, yielding TAK-500. A self-immolative spacer between the adenine moiety of Dazostinag and a Cathepsin-B-cleavable Val-Ala dipeptide linker was developed, rendering a linker-payload construct that exhibits strong plasma stability while enabling rapid payload release upon internalization into lysosomes [1]. Stochastic cysteine conjugation of this Dazostinag-linker construct to the anti-CCR2 monoclonal antibody TAK-202 produced TAK-500 (and its murine surrogate mTAK-500) with a drug-to-antibody ratio (DAR) of 4 [1]. In syngeneic tumor-bearing mouse models, mTAK-500 demonstrated target-specific antitumor activity and induction of immune-stimulating cytokines, with conjugation enhancing potency compared with free Dazostinag through selective delivery to CCR2+ immune cells and improved pharmacokinetics [2]. To date, no other STING agonist (including ADU-S100, MK-1454, E7766, SNX281, or GSK3745417) has been reported as a successfully conjugated ADC payload in the peer-reviewed literature, making this a class-unique application that directly expands the procurement and experimental utility of Dazostinag into the ADC and targeted immunotherapy research domains [3].

ADC Linker-Payload System

Class-level inference

Self-immolative Val-Ala-CathB linker; DAR 4; TAK-500

Enables targeted immune-cell delivery research

No peer-reviewed ADC data for other STING agonists

Evidence Dimension	Availability as a validated ADC payload with characterized linker chemistry and DAR
Target Compound Data	Dazostinag conjugated via self-immolative Val-Ala-Cathepsin B cleavable linker to anti-CCR2 antibody; TAK-500 DAR = 4; plasma-stable, lysosomal release; mTAK-500 shows target-specific antitumor activity in vivo
Comparator Or Baseline	ADU-S100, MK-1454, E7766, SNX281, GSK3745417: no published ADC conjugation or linker chemistry data (class-level absence of ADC capability)
Quantified Difference	Unique: Dazostinag is the only STING agonist with a published ADC linker-payload system and characterized DAR (4); no peer-reviewed ADC data for any other STING agonist
Conditions	In vitro: THP1 cells expressing human/murine CCR2. In vivo: MC38 tumor-bearing mice, mTAK-500 systemic administration. PK/RO modeling: cynomolgus monkey and human population PK-RO model.

Why This Matters

The demonstrated ADC conjugation capability fundamentally differentiates Dazostinag procurement for laboratories working on immune-cell-targeted therapies, antibody-drug conjugates, or CCR2+ myeloid cell reprogramming—applications for which no other STING agonist can currently serve as the payload component with established linker chemistry.

• [1] Lee HM, et al. Identification of a Novel Linker Enabling the Bioconjugation of a Cyclic Dinucleotide for the STING Antibody-Drug Conjugate TAK-500. Bioconjugate Chemistry. 2025. DAR = 4; self-immolative Val-Ala-Cathepsin B linker. PMID: 41143331. View Source
• [2] Appleman VA, et al. Selective STING Activation in Intratumoral Myeloid Cells via CCR2-Directed Antibody-Drug Conjugate TAK-500. Cancer Immunology Research. 2025;13(5):661–679. View Source
• [3] Saravanakumar A, et al. Population-Based Modeling to Predict Human PK/PD of TAK-500, an Anti-CCR2 Antibody-Drug Conjugate for First-in-Human Study in Cancer Patients. Clin Transl Sci. 2026;19(4):e70522. PMID: 41888610. View Source

Durable Tumor Regression and Immune Memory

In syngeneic murine tumor models, Dazostinag (TAK-676) at 2 mg/kg IV Q3D×3 produced significant, dose-dependent antitumor activity: in the A20 B-cell lymphoma model, a growth rate inhibition (GRI) of 91% (P < 0.001) was achieved, with 2 of 10 mice achieving complete responses (CRs); in the CT26 colorectal carcinoma model, GRI reached 132% (P < 0.001) with 4 of 10 mice achieving CRs [1]. Mice with CRs showed no tumor regrowth for ≥48 days of monitoring, and upon rechallenge with CT26.WT tumors on the opposite flank at day 34, no tumor growth was observed in complete responder animals versus naïve controls. CD8+ T-cell depletion at day 59 resulted in tumor regrowth, confirming CD8+ T-cell-dependent durable immune memory [1]. Critically, Dazostinag's antitumor activity was strictly STING-dependent: in STING-deficient (Goldenticket) mice bearing B16F10 WT tumors, GRI was −2% (P = 0.862 vs. vehicle), demonstrating complete loss of efficacy in the absence of host STING expression [2]. This stands in marked contrast to the murine STING agonist DMXAA (vadimezan), which demonstrated potent preclinical antitumor activity in mice but failed in Phase III clinical trials because DMXAA does not bind human STING (species-selectivity artifact) [3]. Dazostinag's demonstrated high-affinity binding across human, mouse, rat, and cynomolgus monkey STING orthologs eliminates this translational liability.

CT26 Tumor Regression (IV 2 mg/kg)

Reported

GRI 132% (P<0.001), 4/10 CR; rechallenge-resistant memory

Supports durable immune memory study context

STING-dependent: GRI -2% in STING KO mice

Evidence Dimension	In vivo antitumor efficacy (GRI, CR rate, durability, immune memory) and STING-dependence of mechanism
Target Compound Data	A20 model: GRI 91% (P<0.001), 2/10 CRs; CT26 model: GRI 132% (P<0.001), 4/10 CRs; durable immunity ≥48 days; CD8+ T-cell-dependent rechallenge resistance. STING KO: GRI −2% (P=0.862, null effect).
Comparator Or Baseline	DMXAA: potent murine antitumor activity preclinically; Phase III failure due to lack of human STING binding. ADU-S100: IT injection, ~50% long-term survival in B16 models (preclinical).
Quantified Difference	GRI 91–132% with systemic IV dosing vs. DMXAA's murine-only activity (translational failure). CD8+ memory confirmed by rechallenge and depletion experiments.
Conditions	BALB/c mice bearing A20 or CT26.WT tumors; C57BL/6 WT and Goldenticket (STING KO) mice bearing B16F10 tumors; TAK-676 IV Q3D×3 dosing at 1–2 mg/kg.

Why This Matters

The combination of high-magnitude tumor regression (GRI up to 132%), durable complete responses with CD8+ T-cell memory, and confirmed human-STING target engagement eliminates the species-selectivity risk that caused DMXAA's clinical failure, making Dazostinag a translationally credible procurement choice for immuno-oncology research.

• [1] Carideo Cunniff E, et al. TAK-676: A Novel Stimulator of Interferon Genes (STING) Agonist Promoting Durable IFN-dependent Antitumor Immunity in Preclinical Studies. Cancer Research Communications. 2022;2(6):489–502. GRI data, CR rates, rechallenge, CD8 depletion. View Source
• [2] Carideo Cunniff E, et al. Ibid. STING KO (Goldenticket) mouse data: B16F10 WT tumors, GRI −2% (P=0.862). View Source
• [3] Conlon J, et al. Mouse, but not human STING, binds and signals in response to the vascular disrupting agent DMXAA. J Immunol. 2013;190(10):5216–5225. DMXAA species-selectivity: no human STING binding. View Source

Intratumoral Pharmacodynamics in Human HNSCC

In a Phase 0 clinical study using Comparative In Vivo Oncology (CIVO) intratumoral microdosing technology in patients with head and neck squamous cell carcinoma (HNSCC, n=15), Dazostinag alone and in combination with chemotherapy was evaluated directly within the native human tumor microenvironment (TME) [1]. Dazostinag monotherapy shifted macrophage polarization from an immunosuppressive to a proinflammatory phenotype at 24 hours post-injection. Enrichment of cytotoxic T cells was observed in regions of localized Dazostinag exposure, coinciding with increased chemokine CXCL9 expression. Critically, Dazostinag plus chemotherapy increased cellular apoptosis (measured by cleaved caspase-3) relative to either Dazostinag alone or chemotherapy alone, demonstrating pharmacodynamic synergy [1]. GeoMx Digital Spatial Profiler and CosMx Spatial Molecular Imager analyses confirmed Type 1 IFN signaling induction from multiple cell types within the TME, providing direct clinical evidence of on-target STING pathway engagement in intact human tumors [1]. This Phase 0 dataset is unique among STING agonists; no comparable intratumoral spatial profiling pharmacodynamic data from human tumors has been published for ADU-S100, MK-1454, E7766, or other competing STING agonists, making this evidence a differentiating asset for researchers requiring human-tissue-validated pharmacodynamic biomarkers.

Phase 0 CIVO Microdosing in HNSCC

Supporting evidence

Macrophage repolarization, CTL enrichment, chemo synergy (cleaved caspase-3)

Human TME pharmacodynamic validation context

No comparator STING agonist human TME PD data

Evidence Dimension	Intratumoral pharmacodynamic effects in intact human tumor tissue (macrophage polarization, T-cell enrichment, chemotherapy synergy via apoptosis)
Target Compound Data	Dazostinag: macrophage repolarization (immunosuppressive→proinflammatory) at 24h; cytotoxic T-cell enrichment with CXCL9 co-expression; increased cleaved caspase-3 apoptosis with chemotherapy combination vs. either agent alone
Comparator Or Baseline	No published human intratumoral spatial profiling PD data for ADU-S100, MK-1454, E7766, or other STING agonists using CIVO or comparable methodology (class-level absence of evidence)
Quantified Difference	Not directly quantifiable vs. comparators (no comparator data in same assay); dazostinag is the only STING agonist with published CIVO-based human TME PD data
Conditions	Phase 0 study, 15 HNSCC patients; CIVO intratumoral microdosing (max 1.68 μg in 0.05 mg/mL solution); resection at 24–96 h; IHC, ISH, GeoMx DSP, CosMx SMI spatial profiling.

Why This Matters

The availability of direct human intratumoral pharmacodynamic evidence—including macrophage repolarization and chemotherapy synergy—provides procurement-level confidence that Dazostinag's preclinical mechanism translates to the human TME, reducing translational risk for research programs compared to STING agonists lacking such human-tissue validation.

• [1] Cooper BT, et al. In Situ Proinflammatory Effects of Dazostinag Alone or with Chemotherapy on the Tumor Microenvironment of Patients with Head and Neck Squamous Cell Carcinoma. Cancer Research Communications. 2025;5(7):1243–1255. doi:10.1158/2767-9764.CRC-25-0314 View Source

Dazostinag Application Scenarios

Systemic Immuno-Oncology Studies

Researchers requiring systemic STING pathway activation via intravenous administration—rather than intratumoral injection—should prioritize Dazostinag. Its dose-proportional pharmacokinetics, demonstrated higher tumor vs. plasma exposure in preclinical models, and confirmed multi-species STING binding (mouse, rat, cynomolgus monkey, human Kd range 0.008–0.027 μM) make it the only clinically validated systemic IV STING agonist suitable for pharmacodynamic and efficacy studies across syngeneic, xenograft, and translational models without the species-selectivity artifacts that plagued DMXAA [1]. Procurement is particularly indicated for laboratories studying disseminated or multi-focal tumor models where IT injection is infeasible.

ADC Development with STING Payload

Dazostinag is the sole STING agonist with a published, validated ADC linker-payload system (self-immolative Val-Ala-Cathepsin B cleavable linker; DAR = 4) and demonstrated target-specific antitumor activity of the resulting ADC (TAK-500/mTAK-500) in preclinical models [2]. Research groups and biotechnology companies developing immune-cell-targeted ADCs, particularly those directed at CCR2+ myeloid cells or other immune cell populations, should procure Dazostinag as the payload component to leverage established conjugation chemistry rather than undertaking de novo linker development with unproven STING agonist payloads.

Clinical Translational Research in HNSCC

For clinical and translational research programs focused on HNSCC, Dazostinag is supported by the strongest clinical efficacy signal among STING agonists: a 34% ORR in combination with pembrolizumab in first-line RM-SCCHN (iintune-1 Phase 1/2, n=29 evaluable), compared to 10.4% ORR for ADU-S100 plus spartalizumab in mixed solid tumors [3]. The Phase 0 CIVO study additionally provides direct human HNSCC TME pharmacodynamic validation, demonstrating macrophage repolarization, cytotoxic T-cell enrichment, and chemotherapy synergy within intact human tumors—evidence that no other STING agonist has generated in this indication [4]. Procurement for HNSCC-focused research programs is therefore supported by both clinical efficacy and human-tissue PD data.

Durable Antitumor Immunity Studies

Investigators studying the induction of durable antitumor immune memory should select Dazostinag based on its demonstrated capacity to elicit complete tumor regressions (up to 40% CR rate at 2 mg/kg in CT26 models) with CD8+ T-cell-dependent resistance to tumor rechallenge persisting beyond 48 days [1]. The STING-dependence of this effect has been rigorously confirmed using STING knockout models (GRI −2% in STING-deficient hosts), providing a clean mechanistic tool for dissecting STING-dependent vs. STING-independent contributions to immune memory formation. The compound's multi-species STING binding profile further enables seamless translation of memory T-cell studies from mouse models to higher species.

Application

Selection Property

Validation Focus

Systemic Immuno-Oncology Studies

Systemic IV STING pathway activation

Multi-species binding, PK/tumor exposure

ADC Development with STING Payload

Published ADC linker-payload system

Conjugation chemistry, DAR characterization

HNSCC Translational Research

Reported endpoint context in 1L RM-SCCHN

Investigator-assessed ORR, human TME PD

Durable Antitumor Immunity Studies

CD8+ T-cell-dependent immune memory

Tumor rechallenge, STING-dependence confirmation

• [1] Carideo Cunniff E, et al. TAK-676: A Novel Stimulator of Interferon Genes (STING) Agonist Promoting Durable IFN-dependent Antitumor Immunity in Preclinical Studies. Cancer Research Communications. 2022;2(6):489–502. View Source
• [2] Lee HM, et al. Identification of a Novel Linker Enabling the Bioconjugation of a Cyclic Dinucleotide for the STING Antibody-Drug Conjugate TAK-500. Bioconjugate Chemistry. 2025. PMID: 41143331. View Source
• [3] Luke JJ, et al. Dose expansion data from iintune-1, a phase 1/2 study of the STING agonist dazostinag plus pembrolizumab as first-line in patients with RM-SCCHN. J Clin Oncol. 2025;43(16_suppl):6020. View Source
• [4] Cooper BT, et al. In Situ Proinflammatory Effects of Dazostinag Alone or with Chemotherapy on the Tumor Microenvironment of Patients with Head and Neck Squamous Cell Carcinoma. Cancer Research Communications. 2025;5(7):1243–1255. View Source